Cas no 2228642-41-7 (4-(2-azidoethyl)-2-bromo-1-chlorobenzene)

• Product Name: 4-(2-azidoethyl)-2-bromo-1-chlorobenzene
• CAS No: 2228642-41-7
• MF: C₈H₇BrClN₃
• MW: 260.518279314041
• CID: 6228010
• PubChem ID: 149877614
• Update Time: 2025-07-24

4-(2-azidoethyl)-2-bromo-1-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(2-azidoethyl)-2-bromo-1-chlorobenzene
• 2228642-41-7
• EN300-1926616

• Inchi： 1S/C8H7BrClN3/c9-7-5-6(1-2-8(7)10)3-4-12-13-11/h1-2,5H,3-4H2
• InChI Key： CCMMCKUQKMQDHM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CCN=[N+]=[N-])Cl

Computed Properties

• Exact Mass: 258.95119g/mol
• Monoisotopic Mass: 258.95119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 14.4Ų

Additional information on 4-(2-azidoethyl)-2-bromo-1-chlorobenzene

Comprehensive Overview of 4-(2-azidoethyl)-2-bromo-1-chlorobenzene (CAS No. 2228642-41-7)

4-(2-azidoethyl)-2-bromo-1-chlorobenzene (CAS No. 2228642-41-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique combination of functional groups, including an azidoethyl moiety, a bromo substituent, and a chloro group, making it a versatile intermediate for click chemistry, drug discovery, and polymer synthesis. Researchers are increasingly exploring its potential in targeted drug delivery systems and bioorthogonal reactions, aligning with the growing demand for precision medicine and advanced biomaterials.

The structural attributes of 4-(2-azidoethyl)-2-bromo-1-chlorobenzene enable its use in click chemistry applications, particularly in Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This property is highly relevant to current trends in bioconjugation and proteomics research, where efficient and selective labeling of biomolecules is critical. The compound’s bromo and chloro groups further allow for subsequent functionalization, catering to the needs of combinatorial chemistry and high-throughput screening platforms.

In the context of material science, 4-(2-azidoethyl)-2-bromo-1-chlorobenzene serves as a precursor for designing smart polymers and responsive hydrogels. Its azido functionality is pivotal for crosslinking reactions, which are essential in developing self-healing materials and stimuli-responsive coatings. These applications resonate with the rising interest in sustainable and adaptive materials, addressing challenges in environmental durability and energy efficiency.

From a synthetic chemistry perspective, the compound’s CAS No. 2228642-41-7 is frequently searched in databases for structure-activity relationship (SAR) studies. Its modular design allows researchers to investigate the impact of halogen substituents on molecular interactions, a topic of high relevance in medicinal chemistry optimization. Recent publications highlight its utility in fragment-based drug design, particularly for targeting protein-protein interactions, a hot topic in oncology and neurodegenerative disease research.

Safety and handling of 4-(2-azidoethyl)-2-bromo-1-chlorobenzene adhere to standard laboratory protocols, with emphasis on avoiding prolonged exposure to light due to the azido group’s photolability. This aligns with broader industry discussions on green chemistry and process safety, ensuring compliance with evolving regulatory standards. The compound’s stability under inert atmospheres makes it suitable for industrial-scale applications, further driving its adoption in custom synthesis and contract manufacturing.

In summary, 4-(2-azidoethyl)-2-bromo-1-chlorobenzene (CAS No. 2228642-41-7) represents a cutting-edge tool for multidisciplinary research. Its integration into drug development pipelines and advanced material systems underscores its value in addressing contemporary scientific challenges. As the demand for tailored chemical solutions grows, this compound is poised to play a pivotal role in innovations across life sciences and engineering.